4-Methoxy-6-pentyl-2H-pyran-2-one
CAS No.: 109746-09-0
Cat. No.: VC20750197
Molecular Formula: C11H16O3
Molecular Weight: 196.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109746-09-0 |
|---|---|
| Molecular Formula | C11H16O3 |
| Molecular Weight | 196.24 g/mol |
| IUPAC Name | 4-methoxy-6-pentylpyran-2-one |
| Standard InChI | InChI=1S/C11H16O3/c1-3-4-5-6-9-7-10(13-2)8-11(12)14-9/h7-8H,3-6H2,1-2H3 |
| Standard InChI Key | JQGCRHXJDXQXGH-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC(=CC(=O)O1)OC |
| Canonical SMILES | CCCCCC1=CC(=CC(=O)O1)OC |
Introduction
What is 4-Methoxy-6-pentyl-2H-pyran-2-one?
4-Methoxy-6-pentyl-2H-pyran-2-one is a pyranone compound characterized by a six-membered ring containing an oxygen atom. It features a methoxy group at the 4-position and a pentyl side chain at the 6-position of the ring. The molecular formula is C11H16O3, and it has a molecular weight of 196.24 g/mol .
IUPAC Name: 4-methoxy-6-pentylpyran-2-one
CAS Registry Number: 109746-09-0
Occurrence and Isolation
4-Methoxy-6-pentyl-2H-pyran-2-one is a naturally occurring compound identified primarily in certain fungal species, particularly within the Trichoderma genus. It has also been reported in Galiella rufa . This compound was extracted from mussel-derived culture medium .
Synthesis
The synthesis of 4-Methoxy-6-pentyl-2H-pyran-2-one can be achieved through several methods.
Biological Activities
Research indicates that 4-Methoxy-6-pentyl-2H-pyran-2-one exhibits significant biological activities. Notably, it has been studied for its antimicrobial and antifungal properties. The compound has shown potential as an acetylcholinesterase inhibitor, which may enhance cholinergic transmission by increasing acetylcholine levels in the synaptic cleft. Additionally, it has been linked to various therapeutic applications due to its bioactive nature.
Related Pyran-2-one Compounds
Several pyran-2-ones, including 5,6-dihydro-4-methoxy-2H-pyran-2-one, 4-methoxy-2H-pyran-2-one, and 6-pentyl-4-methoxy-2H-pyran-2-one, have been isolated from mussel-derived culture medium extract . These compounds were evaluated for their cytotoxic, antibacterial, antileishmanial, and in-silico PTP1B inhibitory activities .
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